Cas no 15547-89-4 (2-(3-Methoxyphenyl)cyclohexanone)

2-(3-Methoxyphenyl)cyclohexanone structure
15547-89-4 structure
Product Name:2-(3-Methoxyphenyl)cyclohexanone
CAS No:15547-89-4
Molecular Formula:C13H16O2
Molecular Weight:204.26494
MDL:MFCD00001630
CID:87573
PubChem ID:24863096

2-(3-Methoxyphenyl)cyclohexanone Properties

Names and Identifiers

    • 2-(3-Methoxyphenyl)cyclohexanone
    • 2-(3-methoxyphenyl)cyclohexan-1-one
    • (+/-)-2-(3-methoxyphenyl)cyclohexanone
    • 2-(3-methoxyphenyl)-cyclohexanon
    • 2-(3-methoxyphenyl)-cyclohexanone
    • 2-(3-methoxy-phenyl)-cyclohexanone
    • 2-(m-methoxyphenyl)cyclohexanone
    • 371270_ALDRICH
    • AC1L3AE8
    • AC1Q6KSR
    • ACMC-20aoq7
    • Cyclohexanone, 2-(3-methoxyphenyl)-
    • SureCN182434
    • 15547-89-4
    • DTXSID60874441
    • EINECS 239-602-5
    • A809646
    • 2-(3-Methoxyphenyl) cyclohexanone
    • EN300-1153077
    • NS00052608
    • 2-(3-Methoxyphenyl)cyclohexanone, technical grade, 90%
    • CS-0303083
    • MFCD00001630
    • AKOS009158971
    • J-009199
    • FT-0637243
    • SCHEMBL182434
    • CYCLOHEXANONE,2-(M-METHOXYPHENYL)
    • 2-(3-methoxyphenyl)-cyclohexan-1-one
    • DB-019418
    • A1-92399
    • MDL: MFCD00001630
    • InChIKey: KACQSVYTBQDRGP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H16O2/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h4-6,9,12H,2-3,7-8H2,1H3
    • SMILES: COC1=CC=CC(=C1)C2CCCCC2=O

Computed Properties

  • Exact Mass: 204.11500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 204.11503
  • Heavy Atom Count: 15
  • Complexity: 225
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • LogP: 2.92190
  • PSA: 26.30000
  • Refractive Index: n20/D 1.546(lit.)
  • Boiling Point: 140-142°C 0,2mm
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.1 g/mL at 25 °C(lit.)

2-(3-Methoxyphenyl)cyclohexanone Security Information

  • WGK Germany:3
  • Safety Term:S24/25
  • Safety Instruction: S24/25
  • Hazardous Material transportation number:NONH for all modes of transport

2-(3-Methoxyphenyl)cyclohexanone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(3-Methoxyphenyl)cyclohexanone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB134098-1 g
2-(3-Methoxyphenyl)cyclohexanone, tech., 90%; .
15547-89-4 90%
1 g
€69.00 2023-07-20
Enamine
EN300-1153077-0.05g
2-(3-methoxyphenyl)cyclohexan-1-one
15547-89-4
0.05g
$768.0
eNovation Chemicals LLC
D763169-1g
Cyclohexanone, 2-(3-methoxyphenyl)-
15547-89-4 90%
1g
$195 2022-09-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B22619-1g
2-(3-Methoxyphenyl)cyclohexanone, tech. 90%
15547-89-4 tech. 90%
1g
¥667.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00931-1g
2-(3-Methoxyphenyl)cyclohexanone
15547-89-4 90%
1g
¥958.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M921515-1g
2-(3-Methoxyphenyl)cyclohexanone
15547-89-4 90%
1g
¥444.60
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-QO277-200mg
2-(3-Methoxyphenyl)cyclohexanone
15547-89-4 tech. 90%tech. 90%
200mg
¥270.0 2022-03-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
371270-1G
2-(3-Methoxyphenyl)cyclohexanone
15547-89-4 90%
1G
¥663.77 2022-02-24

2-(3-Methoxyphenyl)cyclohexanone Synthesis

2-(3-Methoxyphenyl)cyclohexanone Related Literature

  • 1. Benzyne reaction. Part X. The benzyne reaction of ortho-substituted halogenobenzenes with cyclohexanone in secondary cyclic amines or in organic solvents
    T. Kametani,S. Noguchi,I. Agata,T. Aono,K. Kigasawa,M. Hiiragi,T. Hayasaka,O. Kusama J. Chem. Soc. C 1971 1047

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